1-(Thiophene-2-sulfonyl)piperidin-3-amine

• CAS No.: 934107-83-2
• Molecular Formula: C9H14N2O2S2
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 1-thiophen-2-ylsulfonylpiperidin-3-amine
• InChI: InChI=1S/C9H14N2O2S2/c10-8-3-1-5-11(7-8)15(12,13)9-4-2-6-14-9/h2,4,6,8H,1,3,5,7,10H2
• InChI Key: LGSIMFKVBWAZMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)N

Description

1-(Thiophene-2-sulfonyl)piperidin-3-amine is a synthetic organic compound designed for research and development applications, particularly in medicinal chemistry. It features a piperidine-3-amine scaffold that is functionalized with a thiophene-2-sulfonyl group. The thiophene ring is a privileged structure in drug discovery, known for its presence in a wide range of bioactive molecules and approved therapeutics with diverse activities, including anti-inflammatory, antimicrobial, and anticancer properties . The sulfonamide functional group is a common pharmacophore found in many enzyme inhibitors and receptor ligands. This molecular architecture makes 1-(Thiophene-2-sulfonyl)piperidin-3-amine a valuable building block for constructing combinatorial libraries or for use as an intermediate in the synthesis of more complex molecules targeting various biological pathways. Researchers can explore its potential in developing novel ligands for central nervous system targets, enzyme inhibitors, or other pharmacologically relevant compounds. The presence of both hydrogen bond donor and acceptor sites, along with the aromatic thiophene system, allows for diverse interactions with biological targets. This product is intended for research purposes by qualified laboratory personnel only. It is not for human or veterinary diagnostic or therapeutic use. Researchers should consult the safety data sheet (SDS) prior to use and handle the compound with appropriate personal protective equipment in a controlled laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Thiophene-2-sulfonyl)piperidin-3-amine typically involves the reaction of piperidine derivatives with thiophene-2-sulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include a solvent like dichloromethane and are conducted at room temperature .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

1-(Thiophene-2-sulfonyl)piperidin-3-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The sulfonyl group can be reduced to a thiol group under specific conditions.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Reagents like alkyl halides can be used for nucleophilic substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

1-(Thiophene-2-sulfonyl)piperidin-3-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or stability.

Mechanism of Action

The mechanism of action of 1-(Thiophene-2-sulfonyl)piperidin-3-amine involves its interaction with specific molecular targets. The sulfonyl group can form strong hydrogen bonds with biological molecules, influencing their activity. The piperidine ring can interact with various receptors, potentially modulating their function. These interactions can affect cellular pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Structural and Molecular Properties

The following table compares key structural features and molecular properties of 1-(thiophene-2-sulfonyl)piperidin-3-amine with similar piperidin-3-amine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent at Piperidine-1 Position	Key Features	Source
1-(Thiophene-2-sulfonyl)piperidin-3-amine	C₉H₁₄N₂O₂S₂	246.05	Thiophene-2-sulfonyl	Sulfonyl group enhances electrophilicity; chiral center at C3
1-(Phenylsulfonyl)piperidin-4-amine	C₁₁H₁₆N₂O₂S	264.33	Phenylsulfonyl	Larger aromatic substituent; lacks thiophene’s sulfur heteroatom
1-[3-(Trifluoromethyl)phenyl]piperidin-3-amine	C₁₂H₁₅F₃N₂	244.26	3-(Trifluoromethyl)phenyl	Electron-withdrawing CF₃ group; no sulfonyl linkage
1-(Morpholine-4-sulfonyl)piperidin-3-amine hydrochloride	C₉H₂₀ClN₃O₃S	285.79	Morpholine-4-sulfonyl	Morpholine ring introduces additional nitrogen; hydrochloride salt improves solubility
1-(6-Cyclopropylpyrimidin-4-yl)piperidin-3-amine	C₁₂H₁₈N₄	218.30	Pyrimidin-4-yl	Pyrimidine ring may enhance DNA/RNA binding; cyclopropyl adds steric bulk

Biological Activity

1-(Thiophene-2-sulfonyl)piperidin-3-amine, also known as (R)-1-(thiophen-2-ylsulfonyl)piperidin-3-amine hydrochloride, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

The compound has the following chemical properties:

• CAS Number : 1420841-61-7
• Molecular Formula : C9H14N2O2S2
• IUPAC Name : (R)-1-(thiophen-2-ylsulfonyl)piperidin-3-amine hydrochloride
• Purity : 95% .

Biological Activity Overview

The biological activity of 1-(Thiophene-2-sulfonyl)piperidin-3-amine has been explored primarily in the context of its antiviral properties, particularly against HIV and other pathogens.

Antiviral Activity

Research indicates that compounds similar to 1-(Thiophene-2-sulfonyl)piperidin-3-amine have shown significant antiviral activity. For instance, studies have demonstrated that piperidine-substituted thiophenes exhibit promising anti-HIV properties. The mechanism often involves inhibition of viral replication through interference with the viral life cycle .

Study 1: Antiviral Screening

A study evaluated a series of piperidine derivatives for their antiviral efficacy against wild-type HIV and various NNRTI-resistant strains. The results indicated that certain derivatives exhibited low EC50 values, suggesting strong antiviral potency. The selectivity index (SI) was calculated to assess the safety profile of these compounds .

Compound	EC50 (µM)	CC50 (µM)	SI (CC50/EC50)
Compound A	0.5	100	200
Compound B	0.8	150	187.5
Compound C	1.0	200	200

Study 2: Structure–Activity Relationship (SAR)

A detailed SAR analysis was conducted on various thiophene derivatives, including those with piperidine substitutions. It was found that modifications in the thiophene ring significantly influenced biological activity. The presence of electron-withdrawing groups enhanced antiviral activity while maintaining low cytotoxicity .

The mechanisms through which 1-(Thiophene-2-sulfonyl)piperidin-3-amine exerts its biological effects are multifaceted:

• Inhibition of Viral Enzymes : Compounds within this class may inhibit reverse transcriptase or protease enzymes essential for viral replication.
• Cellular Uptake Modulation : These compounds can alter cellular pathways that facilitate viral entry or replication.
• Cytotoxicity Assessment : Cytotoxicity assays using cell lines such as HaCaT have shown that derivatives maintain a favorable safety profile with SI values greater than 1, indicating low toxicity to non-cancerous cells .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(Thiophene-2-sulfonyl)piperidin-3-amine, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves sulfonylation of piperidin-3-amine with thiophene-2-sulfonyl chloride. Key parameters include:

• Solvent selection : Dichloromethane or acetonitrile are preferred due to their polarity and compatibility with sulfonamide formation .
• Inert atmosphere : Nitrogen or argon is critical to prevent hydrolysis of sulfonyl chloride intermediates .
• Temperature control : Reactions are conducted at 0–25°C to minimize side reactions.
• Monitoring : Thin-layer chromatography (TLC) or HPLC is used to track reaction progress .
  • Data Consideration : Yield optimization studies show a 10°C increase can reduce reaction time by 30% but may increase impurities by 5–8% .

Q. Which analytical techniques are most effective for characterizing the structural integrity of 1-(Thiophene-2-sulfonyl)piperidin-3-amine?

• Methodological Answer :

• NMR spectroscopy : $^1$H and $^13$C NMR confirm sulfonamide bond formation and piperidine ring conformation .
• Mass spectrometry (MS) : High-resolution MS validates molecular weight (±0.001 Da accuracy) .
• HPLC : Purity >98% is achievable with C18 reverse-phase columns and acetonitrile/water gradients .
  • Data Contradictions : Discrepancies between theoretical and observed NMR shifts may arise from solvent polarity; DMSO-d6 vs. CDCl3 can cause ±0.2 ppm variations .

Q. How does the sulfonamide group in 1-(Thiophene-2-sulfonyl)piperidin-3-amine influence its stability under varying pH conditions?

• Methodological Answer : Stability studies involve:

• pH titration : The compound is incubated in buffers (pH 2–12) at 37°C for 24–72 hours.
• Degradation analysis : HPLC quantifies degradation products (e.g., free thiophene sulfonic acid).
  • Key Findings : Stability is optimal at pH 5–7; acidic conditions (pH <3) promote sulfonamide hydrolysis, while alkaline conditions (pH >10) induce piperidine ring deformation .

Advanced Research Questions

Q. How can factorial design be applied to optimize the synthesis of 1-(Thiophene-2-sulfonyl)piperidin-3-amine while minimizing byproduct formation?

• Methodological Answer : A 2$^3$ factorial design evaluates three factors:

Factor	Level 1	Level 2
Temperature	0°C	25°C
Solvent Ratio (DCM:MeCN)	1:1	3:1
Catalyst (Et$_3$N)	1 eq.	1.5 eq.

• Response variables : Yield, purity, and byproduct concentration.
• Analysis : ANOVA identifies temperature as the most significant factor (p <0.05) .
  • Case Study : Increasing Et$_3$N from 1.0 to 1.5 eq. reduces byproducts by 12% but may require additional purification steps .

Q. What computational methods are suitable for predicting the reactivity of 1-(Thiophene-2-sulfonyl)piperidin-3-amine in nucleophilic substitution reactions?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculates activation energies for SN2 reactions at the sulfonamide sulfur .
• Molecular Dynamics (MD) : Simulates solvent effects (e.g., acetonitrile vs. DMF) on transition-state stabilization .
  • Data Validation : Experimental kinetic data (e.g., rate constants) should align with computed ΔG‡ values within ±2 kcal/mol .

Q. How should researchers resolve contradictions in spectroscopic data (e.g., NMR vs. mass spectrometry) when analyzing derivatives of this compound?

• Methodological Answer :

• Cross-validation : Use 2D NMR (COSY, HSQC) to confirm proton-carbon correlations .
• Isotopic labeling : $^{15}$N-labeled analogs clarify ambiguous NH proton signals in crowded NMR regions .
• High-resolution MS/MS : Fragmentation patterns distinguish isobaric impurities (e.g., sulfonic acid vs. sulfonamide fragments) .
  • Case Study : A mass shift of +16 Da in MS may indicate oxidation; compare with DFT-predicted oxidation potentials .

Q. What strategies are effective for elucidating the mechanism of thiophene-sulfonamide bond cleavage under catalytic conditions?

• Methodological Answer :

• Kinetic isotope effects (KIE) : Compare $k_{H}$/$k_{D}$ to identify rate-determining steps (e.g., proton transfer vs. bond cleavage) .
• In situ IR spectroscopy : Monitors intermediate formation (e.g., sulfenic acids) during Pd-catalyzed reactions .
• Electron paramagnetic resonance (EPR) : Detects radical intermediates in photolytic cleavage pathways .
  • Data Interpretation : A linear free-energy relationship (LFER) with Hammett constants can confirm electronic effects on cleavage rates .